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molecular formula C8H8ClNO3 B7854373 2-chloro-N-(2,4-dihydroxyphenyl)acetamide

2-chloro-N-(2,4-dihydroxyphenyl)acetamide

Cat. No. B7854373
M. Wt: 201.61 g/mol
InChI Key: PWHSNRUESMWZSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08178557B2

Procedure details

To a solution of 4-aminoresorcinol hydrochloride (30 g, 0.1857 mol) in CH2Cl2, (460 mL) TEA (77.6 mL, 0.557 mol) was added at 0° C. To the resulting mixture, chloroacetyl chloride (14.78 mL, 0.1857 mol) was added drop wise and the solution was stirred for 60 h at RT. The crude product was washed through a plug of silica gel with CH2Cl2 and purified through column chromatography using 100% CH2Cl2→25%→50%→75% 90:10:1 CH2Cl2:MeOH:NH4OH. The solution was concentrated in vacuo to give the title compound. MS (ESI, pos. ion) m/z: 202 (M+1). Mass calc'd for C8H8ClNO3: 201.02.
Name
4-aminoresorcinol hydrochloride
Quantity
30 g
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
77.6 mL
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
460 mL
Type
solvent
Reaction Step One
Name
chloroacetyl chloride
Quantity
14.78 mL
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
Cl.[NH2:2][C:3]1[CH:9]=[CH:8][C:6]([OH:7])=[CH:5][C:4]=1[OH:10].[Cl:11][CH2:12][C:13](Cl)=[O:14]>C(Cl)Cl>[Cl:11][CH2:12][C:13]([NH:2][C:3]1[CH:9]=[CH:8][C:6]([OH:7])=[CH:5][C:4]=1[OH:10])=[O:14] |f:0.1|

Inputs

Step One
Name
4-aminoresorcinol hydrochloride
Quantity
30 g
Type
reactant
Smiles
Cl.NC1=C(C=C(O)C=C1)O
[Compound]
Name
TEA
Quantity
77.6 mL
Type
reactant
Smiles
Name
CH2Cl2
Quantity
460 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
chloroacetyl chloride
Quantity
14.78 mL
Type
reactant
Smiles
ClCC(=O)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the solution was stirred for 60 h at RT
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
The crude product was washed through a plug of silica gel with CH2Cl2
CUSTOM
Type
CUSTOM
Details
purified through column chromatography
CONCENTRATION
Type
CONCENTRATION
Details
The solution was concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 60 h
Name
title compound
Type
product
Smiles
ClCC(=O)NC1=C(C=C(C=C1)O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.